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Compound of Interest

Compound Name: Gadolinium carbonate

Cat. No.: B1596562

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for handling Gadolinium carbonate, ensuring operational integrity and

personnel safety.

Immediate Safety and Handling Protocols

Gadolinium carbonate is a water-insoluble source of gadolinium that requires careful handling
to mitigate potential risks. While some safety data sheets (SDS) do not classify it as hazardous
under the 2012 OSHA Hazard Communication Standard, others indicate it can cause skin, eye,
and respiratory irritation.[1][2][3][4] Therefore, a cautious approach to handling is
recommended.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the recommended PPE for handling Gadolinium carbonate.
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Protection Type

Recommended Equipment

Specifications and Use
Cases

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

Should conform to EN166 or
OSHA 29 CFR 1910.133
standards.[5] Essential for all
handling procedures to protect

against dust particles.

Skin Protection

Impermeable gloves (e.g.,

nitrile) and protective clothing

Gloves should be inspected
before use and disposed of
properly after handling.[6]
Protective clothing is
necessary to prevent skin

contact.[7]

Respiratory Protection

NIOSH-approved dust
respirator or air-purifying

respirator with particle filter

Required when permissible
exposure levels are exceeded,
or when dust formation is
likely.[1][7] Use in well-

ventilated areas.[2][6]

Exposure Limits

It is important to note that specific occupational exposure limits for Gadolinium carbonate
have not been established by OSHA or ACGIH.[7]

Regulatory Body

Exposure Limit (TWA)

OSHA (PEL)

Not Established

ACGIH (TLV)

Not Established

Operational Workflow for Handling Gadolinium

Carbonate

A systematic approach to handling Gadolinium carbonate from receipt to disposal minimizes

risks and ensures a safe laboratory environment.
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Operational Workflow for Handling Gadolinium Carbonate

Receiving

Inspect container for damage

\ 4

Verify label and SDS

Store

Sto
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Store in a cool, dry,

well-ventilated area

\

4

Keep containe

r tightly closed

\

4

Store away from incompatible materials (e.g., acids)

Prepare for use

Handling
\4

Don appropriate PPE

\ 4

Handle in a well-ventilated area or fume hood

\ 4

Avoid dust formation

\ 4

Use non-sparking tools

Generate waste

Disg ;)sal

Collect waste in a suitable, closed container

\ 4

Dispose of as unused product via a licensed professional waste disposal service

\ 4

Follow all federal, state, and local regulations
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PPE Selection for Gadolinium Carbonate

Start: Handling Gadolinium Carbonate

Is there a potential for dust generation?

Enhanced PPE:
- Chemical safety goggles
- Impermeable gloves
- Lab coat
- NIOSH-approved respirator

Minimum PPE:
- Safety glasses with side-shields
- Impermeable gloves
- Lab coat

Proceed with handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. static.cymitquimica.com [static.cymitquimica.com]

3. americanelements.com [americanelements.com]

4. aksci.com [aksci.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1596562?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596562?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA1320714&productDescription=GADL+III+CARB+HYD+25G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA003QPP.pdf
https://www.americanelements.com/gadolinium-carbonate-5895-49-8
https://aksci.com/sds/4267EC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5. fishersci.com [fishersci.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. ameslab.gov [ameslab.gov]

 To cite this document: BenchChem. [Navigating the Safe Handling of Gadolinium Carbonate:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596562#personal-protective-equipment-for-
handling-gadolinium-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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